Cas no 114073-15-3 (Phenol, 2-amino-4-pentyl-)

• Product Name: Phenol, 2-amino-4-pentyl-
• CAS No: 114073-15-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1201317
• PubChem ID: 15752372
• Update Time: 2025-04-20

Phenol, 2-amino-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-4-pentyl-
• 2-amino-4-pentylphenol
• DTXSID30578000
• SCHEMBL1256802
• 114073-15-3

• Inchi： 1S/C11H17NO/c1-2-3-4-5-9-6-7-11(13)10(12)8-9/h6-8,13H,2-5,12H2,1H3
• InChI Key： SNOORSBPFNWKCW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1N)CCCCC

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25